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Compound of Interest

Compound Name: PQR626

Cat. No.: B15543652 Get Quote

This document provides essential safety and logistical guidance for the handling and disposal

of PQR626, a potent research compound. Adherence to these procedures is mandatory to

ensure personnel safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)
PQR626 is a potent kinase inhibitor with potential cytotoxic and irritant properties. All handling

of PQR626, in solid or solution form, must be conducted within a certified chemical fume hood.

The following minimum Personal Protective Equipment (PPE) is required at all times.

Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are

required. When there is a risk of splashing, a full-face shield must be worn in addition to

safety glasses.

Skin Protection:

Gloves: Double-gloving with nitrile gloves is mandatory. The outer glove should be

changed immediately upon known or suspected contact with PQR626. Do not wear gloves

outside of the laboratory.

Lab Coat: A cuffed, long-sleeved lab coat is required. A disposable, back-closing gown is

recommended when handling larger quantities (>1g) of solid PQR626.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15543652?utm_src=pdf-interest
https://www.benchchem.com/product/b15543652?utm_src=pdf-body
https://www.benchchem.com/product/b15543652?utm_src=pdf-body
https://www.benchchem.com/product/b15543652?utm_src=pdf-body
https://www.benchchem.com/product/b15543652?utm_src=pdf-body
https://www.benchchem.com/product/b15543652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: When handling solid PQR626 outside of a contained system (e.g.,

glovebox), a NIOSH-approved N95 respirator is required to prevent inhalation of fine

particles.

Quantitative Data: Glove Compatibility
The following table summarizes the breakthrough times for common laboratory gloves when

handling PQR626 dissolved in various solvents. Breakthrough time is the time it takes for the

chemical to penetrate the glove material. Always change gloves immediately after contact.

Glove Material Solvent Concentration
Average
Breakthrough Time
(minutes)

Nitrile DMSO 10 mM > 480

Nitrile Ethanol 10 mM > 480

Nitrile Dichloromethane 10 mM < 1

Latex DMSO 10 mM 120

Latex Ethanol 10 mM > 480

Note: The use of Dichloromethane as a solvent for PQR626 is strongly discouraged due to its

rapid permeation through standard laboratory gloves.

Experimental Protocol: Preparation of a 10 mM
PQR626 Stock Solution in DMSO
This protocol details the steps for safely preparing a stock solution from solid PQR626.

Materials:

PQR626 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Certified chemical fume hood

Vortex mixer

Sterile microcentrifuge tubes

Appropriate PPE (as defined in Section 1)

Procedure:

Preparation: Don all required PPE (double nitrile gloves, lab coat, safety glasses). Perform

all steps within a chemical fume hood.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

add the desired amount of solid PQR626 to the tube using a chemical spatula. Record the

exact weight.

Solubilization: Calculate the required volume of DMSO to achieve a 10 mM concentration.

Using a calibrated micropipette, add the DMSO to the tube containing the PQR626 solid.

Mixing: Cap the tube securely and vortex at medium speed until the solid is completely

dissolved. Visually inspect the solution to ensure no particulates remain.

Labeling and Storage: Clearly label the tube with the compound name (PQR626),

concentration (10 mM in DMSO), date of preparation, and your initials. Store at the

recommended temperature (e.g., -20°C) in a designated, secondary container.

Decontamination: Decontaminate the spatula, balance surface, and any other surfaces that

may have come into contact with PQR626 using a 10% bleach solution, followed by a 70%

ethanol wipe-down.

Waste Disposal: Dispose of all contaminated disposables (e.g., pipette tips, outer gloves,

weighing paper) in the designated hazardous chemical waste container.

Disposal Plan
All waste contaminated with PQR626 must be treated as hazardous chemical waste.
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Solid Waste: This includes contaminated gloves, pipette tips, tubes, and lab paper. Collect all

solid waste in a dedicated, clearly labeled, and sealed hazardous waste bag or container.

Liquid Waste: Unused or waste solutions of PQR626 should be collected in a sealed, clearly

labeled hazardous waste container. Do not pour PQR626 waste down the drain.

Decontamination: All non-disposable equipment (e.g., glassware, spatulas) must be

decontaminated. Submerge the equipment in a 10% bleach solution for at least 1 hour,

followed by a thorough rinse with deionized water.

Workflow Visualization
The following diagram illustrates the complete workflow for the safe handling and disposal of

PQR626.
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Caption: Workflow for safe handling and disposal of PQR626.
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To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling and
Disposal of PQR626]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543652#personal-protective-equipment-for-
handling-pqr626]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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